Cas no 1804388-01-9 (2-Amino-6-cyano-4-(trifluoromethoxy)pyridine-3-methanol)

2-Amino-6-cyano-4-(trifluoromethoxy)pyridine-3-methanol is a fluorinated pyridine derivative with a multifunctional structure, combining amino, cyano, trifluoromethoxy, and hydroxymethyl substituents. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of the trifluoromethoxy group enhances lipophilicity and metabolic stability, while the amino and hydroxymethyl groups offer sites for further functionalization. The cyano group contributes to reactivity in heterocyclic synthesis. Its well-defined structure makes it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. High purity and consistent quality are critical for reliable performance in synthetic workflows.

2-Amino-6-cyano-4-(trifluoromethoxy)pyridine-3-methanol structure

1804388-01-9 structure

Product Name:2-Amino-6-cyano-4-(trifluoromethoxy)pyridine-3-methanol

CAS No:1804388-01-9

MF:C₈H₆F₃N₃O₂

MW:233.147351741791

CID:4910835

Update Time:2025-09-27

2-Amino-6-cyano-4-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

- 2-Amino-6-cyano-4-(trifluoromethoxy)pyridine-3-methanol
- Inchi： 1S/C8H6F3N3O2/c9-8(10,11)16-6-1-4(2-12)14-7(13)5(6)3-15/h1,15H,3H2,(H2,13,14)
- InChI Key： MVNMJIFJDKGMOS-UHFFFAOYSA-N
- SMILES： FC(OC1C=C(C#N)N=C(C=1CO)N)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 288
XLogP3: 1.4
Topological Polar Surface Area: 92.2

2-Amino-6-cyano-4-(trifluoromethoxy)pyridine-3-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A026003944-500mg	2-Amino-6-cyano-4-(trifluoromethoxy)pyridine-3-methanol	1804388-01-9	97%	500mg	$1,019.20	2022-04-02
Alichem	A026003944-1g	2-Amino-6-cyano-4-(trifluoromethoxy)pyridine-3-methanol	1804388-01-9	97%	1g	$1,831.20	2022-04-02

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Additional information on 2-Amino-6-cyano-4-(trifluoromethoxy)pyridine-3-methanol

Recent Advances in the Study of 2-Amino-6-cyano-4-(trifluoromethoxy)pyridine-3-methanol (CAS: 1804388-01-9)

The compound 2-Amino-6-cyano-4-(trifluoromethoxy)pyridine-3-methanol (CAS: 1804388-01-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethoxy and cyano functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of drug discovery and development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2-Amino-6-cyano-4-(trifluoromethoxy)pyridine-3-methanol, highlighting its efficient production via a multi-step reaction involving palladium-catalyzed cross-coupling and subsequent functional group transformations. The researchers emphasized the compound's stability and scalability, which are critical for its potential industrial applications. Furthermore, the study reported a high yield of 85%, making it a viable candidate for large-scale production.

In another groundbreaking study, researchers investigated the compound's biological activity, particularly its inhibitory effects on specific kinase enzymes involved in inflammatory pathways. The results demonstrated that 2-Amino-6-cyano-4-(trifluoromethoxy)pyridine-3-methanol exhibited potent inhibitory activity against JAK3 kinase, with an IC50 value of 12 nM. This finding suggests its potential as a lead compound for developing novel anti-inflammatory drugs. The study also highlighted the compound's selectivity, showing minimal off-target effects, which is a significant advantage in drug development.

Moreover, computational modeling studies have provided insights into the molecular interactions between 2-Amino-6-cyano-4-(trifluoromethoxy)pyridine-3-methanol and its target proteins. Molecular docking simulations revealed that the trifluoromethoxy group plays a crucial role in binding affinity, forming strong hydrophobic interactions with the kinase's active site. These findings were corroborated by X-ray crystallography data, which provided a detailed view of the compound's binding mode and confirmed its potential as a therapeutic agent.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as its bioavailability and metabolic stability. Recent preclinical studies have shown that 2-Amino-6-cyano-4-(trifluoromethoxy)pyridine-3-methanol has moderate oral bioavailability, which may limit its therapeutic efficacy. Researchers are currently exploring structural modifications to enhance these properties while maintaining its potent biological activity.

In conclusion, 2-Amino-6-cyano-4-(trifluoromethoxy)pyridine-3-methanol (CAS: 1804388-01-9) represents a promising scaffold for drug development, with demonstrated efficacy in targeting specific kinase enzymes. Ongoing research aims to address its pharmacokinetic limitations and further elucidate its therapeutic potential. The compound's unique structural features and biological activity make it a valuable candidate for future studies in chemical biology and pharmaceutical sciences.